Cas no 402717-49-1 (1,3-Isobenzofurandione, 5,5'-(1,9-decadiyne-1,10-diyl)bis-)

• Product Name: 1,3-Isobenzofurandione, 5,5'-(1,9-decadiyne-1,10-diyl)bis-
• CAS No: 402717-49-1
• MF: C₂₆H₁₈O₆
• MW: 426.417527675629
• CID: 2826035
• PubChem ID: 11166202
• Update Time: 2025-04-21

1,3-Isobenzofurandione, 5,5'-(1,9-decadiyne-1,10-diyl)bis- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione, 5,5'-(1,9-decadiyne-1,10-diyl)bis-
• DTXSID00457454
• 402717-49-1

• Inchi： 1S/C26H18O6/c27-23-19-13-11-17(15-21(19)25(29)31-23)9-7-5-3-1-2-4-6-8-10-18-12-14-20-22(16-18)26(30)32-24(20)28/h11-16H,1-6H2
• InChI Key： MLRIFEKGGNVYJA-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C#CCCCCCCC#CC3C=CC4C(=O)OC(C=4C=3)=O)=CC=2C1=O)=O

Computed Properties

• Exact Mass: 426.11033829Da
• Monoisotopic Mass: 426.11033829Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 845
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 86.7Ų